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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical properties of

the synthetic organic compound 4-Bromo-6,7-dimethoxy-1-indanone. This document is

intended for researchers, scientists, and professionals in the field of drug development who are

interested in the physicochemical characteristics of this compound. The guide includes a

summary of its physical data, detailed, generalized experimental protocols for the determination

of these properties, and a visual representation of a potential screening workflow, given the

therapeutic interest in the indanone scaffold.

Introduction
4-Bromo-6,7-dimethoxy-1-indanone is a substituted indanone derivative. The indanone core

is a privileged structure in medicinal chemistry, forming the basis for a variety of biologically

active molecules. Notably, derivatives of this scaffold have been investigated for their potential

as anticancer agents, kinase inhibitors, and treatments for neurodegenerative disorders such

as Alzheimer's disease. A thorough understanding of the physical properties of 4-Bromo-6,7-
dimethoxy-1-indanone is essential for its synthesis, purification, formulation, and further

investigation in drug discovery and development pipelines.
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Physical and Chemical Properties
The physical and chemical properties of 4-Bromo-6,7-dimethoxy-1-indanone are summarized

in the table below. It is important to note that while the melting point is an experimentally

determined value, the boiling point and density are predicted values and should be treated as

estimations.

Property Value Reference(s)

Molecular Formula C₁₁H₁₁BrO₃ [1][2]

Molecular Weight 271.11 g/mol [1]

Melting Point 120-121 °C [1]

Boiling Point 395.7 ± 42.0 °C (Predicted) [1]

Density 1.512 ± 0.06 g/cm³ (Predicted) [1]

CAS Number 18028-29-0 [1][2]

Appearance Solid

Solubility

Data not available. A general

protocol for determination is

provided below.

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of a crystalline organic solid such as 4-Bromo-6,7-dimethoxy-1-
indanone.

Melting Point Determination
The melting point of a crystalline solid can be determined using a capillary tube method with a

melting point apparatus.

Apparatus: Mel-Temp apparatus or similar, capillary tubes (sealed at one end), thermometer,

mortar and pestle.
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Procedure:

Ensure the sample is a fine, dry powder. If necessary, grind the crystalline sample using a

mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 1-2 mm.[3]

Compact the sample at the bottom of the tube by tapping the sealed end on a hard

surface or by dropping it through a long glass tube.[4]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20°C below the expected

melting point.

Reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range) and the temperature at which the entire sample has turned into a clear

liquid (the end of the melting range).

For accuracy, perform the determination in triplicate.

Boiling Point Determination (for liquids at atmospheric
pressure)
As the reported boiling point is a predicted value for a solid compound, this protocol is provided

for general reference for liquid organic compounds.

Apparatus: Thiele tube or aluminum heating block, small test tube (fusion tube), capillary

tube (sealed at one end), thermometer, heating source.

Procedure:

Place a small amount of the liquid into the fusion tube.

Invert a capillary tube (sealed end up) and place it into the liquid in the fusion tube.[5][6]
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Attach the fusion tube to a thermometer and place the assembly in a Thiele tube filled with

a heating oil or in an aluminum block.

Heat the apparatus slowly and uniformly.[5]

As the boiling point is approached, a continuous stream of bubbles will emerge from the

open end of the capillary tube.

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling

point of the liquid.[1]

Solubility Determination
A qualitative assessment of solubility in various solvents is a crucial parameter.

Apparatus: Small test tubes, vortex mixer, a selection of solvents (e.g., water, ethanol,

acetone, dichloromethane, dimethyl sulfoxide).

Procedure:

Place a small, accurately weighed amount of the solid (e.g., 1-5 mg) into a test tube.

Add a measured volume of the chosen solvent (e.g., 0.1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Visually inspect the solution for any undissolved solid. If the solid has completely

dissolved, it is considered soluble at that concentration.

If the solid is not fully dissolved, incrementally add more solvent and repeat the agitation

and observation steps to determine the approximate solubility.

The process can be repeated with heating to assess temperature effects on solubility.

Density Determination of a Solid
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The density of a solid can be determined by measuring its mass and volume. For an irregularly

shaped solid, volume can be determined by liquid displacement.

Apparatus: Analytical balance, graduated cylinder, a liquid in which the solid is insoluble

(e.g., water or a hydrocarbon solvent).

Procedure:

Weigh a sample of the solid on an analytical balance to determine its mass.

Partially fill a graduated cylinder with a liquid in which the solid is insoluble and record the

initial volume (V₁).

Carefully immerse the weighed solid into the liquid in the graduated cylinder, ensuring it is

fully submerged and that no liquid splashes out.

Record the new volume (V₂). The volume of the solid is the difference between the final

and initial volumes (V = V₂ - V₁).[7]

Calculate the density using the formula: Density = Mass / Volume.

Potential Biological Screening Workflow
While specific signaling pathways for 4-Bromo-6,7-dimethoxy-1-indanone are not yet

elucidated, the indanone scaffold is of significant interest in drug discovery, particularly as

inhibitors of enzymes like acetylcholinesterase (AChE), which is relevant to Alzheimer's

disease.[8] A generalized workflow for screening indanone derivatives for AChE inhibition is

presented below.
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Compound & Assay Preparation

Enzymatic Assay

Data Analysis

Indanone Derivative
(e.g., 4-Bromo-6,7-dimethoxy-1-indanone)

Dissolve in DMSO
to create stock solution

Perform serial dilutions
to obtain test concentrations

Incubate AChE with
indanone derivative

Prepare AChE enzyme, substrate
(ATCI), and DTNB solutions

Add ATCI and DTNB

Measure absorbance at 412 nm
over time (kinetic assay)

Calculate percent inhibition
relative to control

Determine IC50 value
(concentration for 50% inhibition)

Structure-Activity Relationship (SAR)
Analysis

Click to download full resolution via product page

Generalized workflow for screening indanone derivatives as AChE inhibitors.

Conclusion
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This technical guide has summarized the available physical properties of 4-Bromo-6,7-
dimethoxy-1-indanone and provided standardized protocols for their experimental

determination. The indanone scaffold continues to be a promising area of research in medicinal

chemistry. A precise and comprehensive understanding of the physicochemical characteristics

of its derivatives is fundamental for the advancement of new therapeutic agents. Further

experimental validation of the predicted properties and exploration of the biological activity of

this specific compound are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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